Cas no 1351619-20-9 (3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide)

• Product Name: 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide
• CAS No: 1351619-20-9
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 6562430
• Update Time: 2025-06-15

3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide
• Benzamide, 3-chloro-N-(1-cyclopropyl-5-oxo-3-pyrrolidinyl)-

• Inchi： 1S/C14H15ClN2O2/c15-10-3-1-2-9(6-10)14(19)16-11-7-13(18)17(8-11)12-4-5-12/h1-3,6,11-12H,4-5,7-8H2,(H,16,19)
• InChI Key： CAXSLXNTZSTVKS-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2CC2)C1)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide

Research Brief on 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide (CAS: 1351619-20-9): Recent Advances and Applications

3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide (CAS: 1351619-20-9) is a small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidinone scaffold and cyclopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of targeted drug discovery and development.

The synthesis of 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide has been optimized to achieve high yields and purity, as reported in several recent publications. Key synthetic routes involve the coupling of 3-chlorobenzoyl chloride with 1-cyclopropyl-5-oxopyrrolidin-3-amine under controlled conditions. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound. These methodological advancements have facilitated its broader use in preclinical studies.

Pharmacological evaluations of 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide have revealed its potential as a modulator of specific biological targets. For instance, recent in vitro studies have demonstrated its inhibitory activity against certain kinases involved in inflammatory pathways. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in animal models, providing valuable insights for further drug optimization. These findings underscore the compound's relevance in the development of novel therapeutics for conditions such as autoimmune diseases and cancer.

In the context of drug discovery, 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide has been explored as a lead compound for structure-activity relationship (SAR) studies. Researchers have synthesized and evaluated a series of analogs to identify structural features critical for biological activity. Computational modeling and molecular docking studies have further elucidated its binding interactions with target proteins, offering a rational basis for the design of more potent and selective derivatives. These efforts highlight the compound's versatility as a scaffold for medicinal chemistry.

Despite these promising developments, challenges remain in the clinical translation of 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide. Issues such as off-target effects and formulation stability need to be addressed in future research. However, the compound's unique chemical properties and biological activities position it as a valuable candidate for further investigation. Ongoing studies are expected to shed light on its full therapeutic potential and pave the way for its application in human medicine.

In conclusion, 3-chloro-N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)benzamide (CAS: 1351619-20-9) represents a compelling area of research in chemical biology and drug discovery. Recent advances in its synthesis, pharmacological characterization, and mechanistic studies have laid a solid foundation for its continued exploration. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics, addressing unmet medical needs in various disease areas.